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Introduction

AM-8553 is a potent and selective small-molecule inhibitor of the MDM2-p53 protein-protein
interaction.[1] By disrupting this interaction, AM-8553 reactivates the tumor suppressor protein
p53, leading to cell cycle arrest and apoptosis in cancer cells with wild-type p53.[2] This
technical guide provides an in-depth overview of the chemical structure and synthesis of AM-
8553, along with its mechanism of action and relevant experimental data.

Chemical Structure

The chemical structure of AM-8553 is defined by its systematic IUPAC name: 2-(5-(3-
chlorophenyl)-6-(4-chlorophenyl)-1-(2-hydroxypentan-3-yl)-3-methyl-2-oxopiperidin-3-yl)acetic
acid.[3]

Molecular Formula: C25H29CI2NOA4[4]

SMILES:--INVALID-LINK--O">C@@H(CC)N1--INVALID-LINK--=0)
(C)C1=0)C2=CC(Cl)=CC=C2">C@@HC3=CC=C(Cl)C=C3[4]
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2D Chemical Structure:

(Image generated based on IUPAC name and SMILES string)

Quantitative Data Summary

The following table summarizes key quantitative data for AM-8553, highlighting its potency and
pharmacokinetic properties.

Parameter Value Assay/Method Reference(s)

Homogeneous Time-
IC50 (HTRF) 1.1 nM Resolved [5]
Fluorescence

EdU Proliferation

IC50 (SJSA-1 EdU) 68 nM [5]
Assay
Dissociation Constant Surface Plasmon
0.4 nM [1]
(KD) Resonance
Oral Bioavailability In vivo
100% o [1]
(Rats) pharmacokinetic study
Oral Bioavailability In vivo
_ 12% o [1]
(Mice) pharmacokinetic study

Synthesis of AM-8553

A highly efficient, second-generation synthesis of AM-8553 has been developed, affording the
compound in an overall yield of 35.6% over 11 steps.[6] This improved synthesis was crucial
for overcoming the low yield of the initial synthetic route.[6]

Key features of this expeditious synthesis include:[6]

e Noyori dynamic kinetic resolution: This step is employed to establish the desired
stereochemistry early in the synthesis.
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» Highly diastereoselective allylation: This reaction allows for the controlled introduction of a
key substituent.

» Novel oxazoline-assisted piperidinone formation: This innovative cyclization strategy is a
cornerstone of the improved synthetic route.

Due to the proprietary nature of the detailed experimental protocols, a step-by-step guide is not
publicly available. However, the key transformations highlighted above provide a strategic
overview of the synthetic approach. The full details of this synthetic route are described in the
Journal of the American Chemical Society, 2012, 134(30), pp 12855-12860.[6]

Mechanism of Action and Signaling Pathway

AM-8553 functions by inhibiting the interaction between the MDM2 E3 ubiquitin ligase and the
p53 tumor suppressor protein.[1] In many cancers with wild-type p53, MDM2 is overexpressed,
leading to the continuous degradation of p53 and thereby promoting tumor cell survival.[7] By
binding to the p53-binding pocket of MDM2, AM-8553 prevents this interaction, leading to the
stabilization and activation of p53.[7] Activated p53 can then induce the transcription of genes
involved in cell cycle arrest (e.g., p21) and apoptosis (e.g., Bax and Puma), ultimately leading
to the death of cancer cells.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2676449/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2676449/
https://pubmed.ncbi.nlm.nih.gov/22624960/
https://pubmed.ncbi.nlm.nih.gov/22624960/
https://immunomart.com/product/am-8553/
https://www.researchgate.net/publication/225043098_AM-8553_A_Novel_MDM2_Inhibitor_with_a_Promising_Outlook_for_Potential_Clinical_Development
https://pubmed.ncbi.nlm.nih.gov/22734631/
https://pubmed.ncbi.nlm.nih.gov/22734631/
https://synapse.patsnap.com/article/what-are-mdm2-inhibitors-and-how-do-they-work
https://www.benchchem.com/product/b15583664/docs#am-8553-a-technical-guide-to-its-chemical-structure-and-synthesis
https://www.benchchem.com/product/b15583664/docs#am-8553-a-technical-guide-to-its-chemical-structure-and-synthesis
https://www.benchchem.com/product/b15583664/docs#am-8553-a-technical-guide-to-its-chemical-structure-and-synthesis
https://www.benchchem.com/product/b15583664/docs#am-8553-a-technical-guide-to-its-chemical-structure-and-synthesis
https://www.benchchem.com/product/b15583664?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583664?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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